Cas no 1865376-73-3 (3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid)

• Product Name: 3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• CAS No: 1865376-73-3
• MF: C₂₂H₂₀BrN₃O₄
• MW: 470.31590461731
• CID: 5837344
• PubChem ID: 165524001
• Update Time: 2025-06-08

3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1865376-73-3
• EN300-1285326
• 3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C22H20BrN3O4/c1-26-21(18(23)11-24-26)19(10-20(27)28)25-22(29)30-12-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,11,17,19H,10,12H2,1H3,(H,25,29)(H,27,28)
• InChI Key： HTGLMAHZANVYQJ-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C)C=1C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 469.06372g/mol
• Monoisotopic Mass: 469.06372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 93.4Ų

Additional information on 3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

Comprehensive Analysis of 3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid (CAS No. 1865376-73-3)

In the rapidly evolving field of medicinal chemistry and peptide synthesis, 3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid (CAS No. 1865376-73-3) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected bromopyrazole propanoic acid, plays a pivotal role in the synthesis of complex peptides and small-molecule inhibitors. Its unique structural features, including the 4-bromo-1-methyl-1H-pyrazole moiety and the Fmoc-protected amino group, make it a versatile building block for researchers exploring targeted drug design and bioconjugation strategies.

The growing demand for custom peptide synthesis and high-throughput screening in drug discovery has propelled the relevance of 1865376-73-3. Recent studies highlight its utility in developing kinase inhibitors and protein-protein interaction modulators, addressing key challenges in oncology and inflammatory diseases. The compound's bromine substituent offers a handle for further functionalization via cross-coupling reactions, aligning with the pharmaceutical industry's focus on click chemistry and fragment-based drug discovery.

From a synthetic chemistry perspective, the Fmoc group in 3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid provides orthogonal protection for amine functionalities during solid-phase peptide synthesis (SPPS). This characteristic has made it particularly valuable in the production of therapeutic peptides and peptidomimetics, which are gaining traction as alternatives to traditional small-molecule drugs. The compound's compatibility with automated synthesizers addresses the biotech sector's need for scalable manufacturing solutions.

Analytical data for CAS 1865376-73-3 reveals excellent stability under standard laboratory conditions, with HPLC purity typically exceeding 98%. This high purity level is critical for researchers investigating structure-activity relationships (SAR) in medicinal chemistry programs. The compound's propanoic acid tail further enhances its water solubility compared to similar derivatives, facilitating biological assays - a property highly sought after in the era of physiologically relevant screening conditions.

Recent advancements in cryo-EM and X-ray crystallography have created new opportunities for studying the binding modes of pyrazole-containing compounds like 1865376-73-3. These structural biology techniques help elucidate how such molecules interact with biological targets, supporting rational drug design approaches. The compound's methyl group at the 1-position of the pyrazole ring has been shown to improve metabolic stability - a key consideration in addressing the pharmaceutical industry's persistent challenge of drug attrition rates.

Environmental and safety assessments indicate that 3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid can be handled using standard laboratory precautions, with no special storage requirements beyond protection from light and moisture. This practical handling profile contributes to its popularity in both academic and industrial settings, particularly among researchers working on green chemistry initiatives seeking to minimize hazardous waste generation.

The compound's applications extend beyond pharmaceuticals into materials science, where its photo-labile Fmoc group has been exploited in the development of stimuli-responsive materials. This dual utility in life sciences and materials research exemplifies the growing trend toward convergent technologies in chemical research. Furthermore, its structural features make it a candidate for developing proteolysis-targeting chimeras (PROTACs), one of the most exciting areas in contemporary drug discovery.

As the scientific community continues to explore new synthetic methodologies and drug discovery paradigms, CAS 1865376-73-3 stands as a testament to the importance of well-designed building blocks in advancing research. Its balanced combination of reactivity, stability, and functionality positions it as a valuable tool for addressing current challenges in precision medicine and personalized therapeutics. Future research directions may explore its potential in DNA-encoded library synthesis and other cutting-edge discovery platforms.